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Compound of Interest

Compound Name: Peonidin 3-arabinoside

Cat. No.: B3028686 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Peonidin 3-arabinoside, a naturally occurring anthocyanin. Adherence to these

procedures will minimize risk and ensure proper disposal, fostering a safe and efficient

research environment.

Hazard Identification and Classification
Peonidin 3-arabinoside chloride is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Peonidin 3-arabinoside in different

laboratory scenarios.
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Activity
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling Solid

(Powder)

Safety glasses

with side shields

or safety

goggles.[1][2][3]

Disposable nitrile

gloves.[1][2][4]

Standard

laboratory coat.

[1][2][5]

Recommended

to be handled in

a fume hood to

avoid dust

inhalation. If a

fume hood is not

available, a

NIOSH-approved

N95 or P100

respirator should

be worn.

Handling

Solutions

Safety glasses

with side shields.

A face shield

should be worn

in addition to

safety glasses or

goggles if there

is a splash

hazard.[2][3]

Disposable nitrile

gloves.[1][2][4]

Standard

laboratory coat.

[1][2][5]

Not generally

required if

handled in a

well-ventilated

area or a fume

hood.

Cleaning Spills

Safety goggles

and a face

shield.[2][3]

Chemical-

resistant gloves

(e.g., thicker

nitrile or

neoprene).

Chemical-

resistant apron

over a laboratory

coat.

For large spills of

powder, a

NIOSH-approved

respirator with a

particulate filter

(N95 or P100) is

recommended.

Experimental Protocols: Safe Handling and Disposal
1. Engineering Controls:
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Always handle solid Peonidin 3-arabinoside in a well-ventilated area, preferably within a

chemical fume hood to minimize the risk of inhalation.

2. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, before eating,

drinking, smoking, or using the restroom.

Do not eat, drink, or smoke in laboratory areas.

3. Spill Management:

Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place in

a sealed container for disposal.

Small Spills (Liquid): Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a sealed container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and collect the material as described above.

4. First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on Skin: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing.

If in Eyes: Remove any contact lenses and flush eyes immediately with large amounts of

water for at least 15 minutes.

If Inhaled: Move the person to fresh air.

5. Disposal Plan: Due to its classification as very toxic to aquatic life, Peonidin 3-arabinoside
and its containers must be disposed of as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh boats,

pipette tips), in a clearly labeled, sealed container designated for hazardous chemical waste.
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Liquid Waste: Collect all aqueous solutions containing Peonidin 3-arabinoside in a clearly

labeled, sealed container designated for hazardous chemical waste. Do not pour down the

drain.[6][7][8][9]

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous liquid waste. Once cleaned, the container can be

disposed of in the regular trash after defacing the label.[10]

All waste must be disposed of through an approved waste disposal plant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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